4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [4-(pentan-3-ylcarbamoyl)phenyl] acetate
• InChI: InChI=1S/C14H19NO3/c1-4-12(5-2)15-14(17)11-6-8-13(9-7-11)18-10(3)16/h6-9,12H,4-5H2,1-3H3,(H,15,17)
• InChI Key: MTJOQSQFZUYBER-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=CC=C(C=C1)OC(=O)C
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate involves the inhibition of various enzymes and proteins that are involved in the development and progression of inflammatory and cancerous diseases. It also has a potential use in the treatment of neurological disorders by inhibiting the accumulation of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines in the body, which are responsible for the development and progression of inflammatory diseases. It has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancerous cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate in lab experiments include its high purity, stability, and ease of synthesis. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research and development of 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate. These include the development of more efficient synthesis methods, the study of its potential use in the treatment of neurological disorders, and the investigation of its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a valuable tool for the development of new drugs and treatments. However, further studies are needed to determine its efficacy and safety in humans.

Scientific Research Applications

4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have a potential use in the treatment of neurological disorders such as Alzheimer's disease.